Cas no 1251560-32-3 (2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol)

• Product Name: 2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol
• CAS No: 1251560-32-3
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• CID: 5434231
• PubChem ID: 136011437
• Update Time: 2025-06-07

2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-5,6-dimethyl-4(3H)-pyrimidinone
• VU0515667-1
• AKOS021674888
• F3222-5687
• 2-(((3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-5,6-dimethylpyrimidin-4-ol
• 1251560-32-3
• 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol
• 2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol

• Inchi： 1S/C17H18N4O4S/c1-9-10(2)18-17(20-16(9)22)26-8-13-19-15(21-25-13)11-6-5-7-12(23-3)14(11)24-4/h5-7H,8H2,1-4H3,(H,18,20,22)
• InChI Key： BPTYJRHVYGHEQO-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=C(C)C(N1)=O)CC1=NC(C2C=CC=C(C=2OC)OC)=NO1

Computed Properties

• Exact Mass: 374.10487624g/mol
• Monoisotopic Mass: 374.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.8±60.0 °C(Predicted)
• pka: 7.78±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol

Professional Introduction to Compound with CAS No 1251560-32-3 and Product Name: 2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol

This compound, identified by the CAS number 1251560-32-3, is a highly specialized molecule with a complex chemical structure. The product name, 2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol, highlights its intricate composition and functional groups. This introduction aims to provide a comprehensive overview of the compound's properties, potential applications, and recent advancements in research.

The molecular framework of this compound consists of several key components that contribute to its unique chemical behavior. The presence of a 1,2,4-oxadiazole moiety in the structure suggests potential bioactivity due to the electron-deficient nature of this heterocycle. Additionally, the 2,3-dimethoxyphenyl group introduces methoxy substituents that can influence electronic properties and metabolic stability. The sulfanyl group further enhances the compound's reactivity and potential interactions with biological targets.

In recent years, there has been significant interest in oxadiazole derivatives for their diverse pharmacological properties. Studies have shown that compounds containing the 1,2,4-oxadiazole core exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in this compound may contribute to its ability to modulate biological pathways effectively. For instance, the combination of the dimethoxyphenyl and pyrimidin-4-ol moieties could enhance binding affinity to certain enzymes or receptors.

The 5,6-dimethylpyrimidin-4-ol component adds another layer of complexity to the molecule. Pyrimidine derivatives are well-known for their role in nucleic acid metabolism and have been widely explored in drug development. The methyl groups at positions 5 and 6 may influence solubility and metabolic pathways, making this compound a promising candidate for further investigation. Additionally, the sulfanyl group at the 2-position could serve as a handle for further derivatization or conjugation with other molecules.

Recent research has highlighted the importance of structurally diverse molecules in drug discovery. The unique combination of functional groups in this compound makes it an interesting candidate for exploring novel therapeutic strategies. For example, studies have demonstrated that oxadiazole-containing compounds can inhibit kinases and other enzymes involved in cancer progression. The presence of both hydroxyl and sulfanyl groups suggests potential interactions with metal ions or other biomolecules, which could be exploited for therapeutic purposes.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure. These methods ensure high yields and purity, which are crucial for subsequent biological evaluation. The synthesis also highlights the importance of protecting group strategies to prevent unwanted side reactions.

In conclusion, the compound with CAS number 1251560-32-3 and product name 2-({[3-(2,3-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5,6-dimethylpyrimidin-4-ol